propan-2-yl (2Z)-(2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)ethanoate

• Molecular Formula: C13H13NO4
• Molecular Weight: 247.25 g/mol
• IUPAC Name: propan-2-yl (2Z)-2-(2-oxo-4H-1,4-benzoxazin-3-ylidene)acetate
• InChI: InChI=1S/C13H13NO4/c1-8(2)17-12(15)7-10-13(16)18-11-6-4-3-5-9(11)14-10/h3-8,14H,1-2H3/b10-7-
• InChI Key: GFYFPCVDMVFMQO-YFHOEESVSA-N
• Isomeric SMILES: CC(C)OC(=O)/C=C\1/C(=O)OC2=CC=CC=C2N1
• Canonical SMILES: CC(C)OC(=O)C=C1C(=O)OC2=CC=CC=C2N1

Description

Propan-2-yl (2Z)-(2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)ethanoate is an organic compound that belongs to the class of benzoxazines Benzoxazines are heterocyclic compounds containing a benzene ring fused to an oxazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of propan-2-yl (2Z)-(2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)ethanoate typically involves the condensation of appropriate starting materials under controlled conditions. One common method involves the reaction of a benzoxazine derivative with an acylating agent such as acetic anhydride in the presence of a catalyst. The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

Propan-2-yl (2Z)-(2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)ethanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where a nucleophile replaces a functional group in the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzoxazine derivatives.

Scientific Research Applications

Propan-2-yl (2Z)-(2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)ethanoate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the production of polymers and advanced materials.

Mechanism of Action

The mechanism of action of propan-2-yl (2Z)-(2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)ethanoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• Propan-2-yl acetate
• Propan-2-yl tetradecanoate
• Propan-2-yl butanoate

Uniqueness

Propan-2-yl (2Z)-(2-oxo-2H-1,4-benzoxazin-3(4H)-ylidene)ethanoate is unique due to its benzoxazine structure, which imparts specific chemical and biological properties.